Cas no 2138177-14-5 (3-Tert-butyl-1-(2-ethynylphenyl)urea)

• Product Name: 3-Tert-butyl-1-(2-ethynylphenyl)urea
• CAS No: 2138177-14-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5926870
• PubChem ID: 165452089
• Update Time: 2025-06-09

3-Tert-butyl-1-(2-ethynylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 2138177-14-5
• 3-tert-butyl-1-(2-ethynylphenyl)urea
• EN300-743930
• 3-Tert-butyl-1-(2-ethynylphenyl)urea

• Inchi： 1S/C13H16N2O/c1-5-10-8-6-7-9-11(10)14-12(16)15-13(2,3)4/h1,6-9H,2-4H3,(H2,14,15,16)
• InChI Key： IIQRADOUYVGTRW-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1C#C)NC(C)(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-Tert-butyl-1-(2-ethynylphenyl)urea

Introduction to 3-Tert-butyl-1-(2-ethynylphenyl)urea (CAS No. 2138177-14-5)

3-Tert-butyl-1-(2-ethynylphenyl)urea, identified by the Chemical Abstracts Service Number (CAS No.) 2138177-14-5, is a specialized organic compound that has garnered attention in the field of medicinal chemistry and pharmacology. This compound belongs to the urea derivative class, characterized by its unique structural features that contribute to its potential biological activities. The presence of a tert-butyl group and an ethynylphenyl moiety in its molecular structure imparts distinct chemical properties, making it a subject of interest for further investigation.

The tert-butyl group (C(CH₃)₃-) is a branched alkyl group that often serves as a steric hindrance in molecular design, influencing both the solubility and reactivity of the compound. Its incorporation into the molecule can enhance metabolic stability and binding affinity to biological targets. On the other hand, the ethynylphenyl moiety (C₂H₅C≡C-C₆H₄-) introduces a conjugated system with aromatic characteristics, which is known to modulate electronic properties and interact with various biological receptors.

This compound has been studied for its potential applications in drug development, particularly in the modulation of enzyme activity and receptor binding. Recent research has highlighted the significance of urea derivatives in designing molecules with enhanced pharmacological properties. The combination of the tert-butyl and ethynylphenyl groups in 3-Tert-butyl-1-(2-ethynylphenyl)urea suggests a multifaceted interaction profile, which could be exploited for therapeutic purposes.

In vitro studies have begun to explore the biological activity of 3-Tert-butyl-1-(2-ethynylphenyl)urea, focusing on its interactions with enzymes and receptors relevant to various diseases. Preliminary findings indicate that this compound may exhibit inhibitory effects on certain enzymes, making it a promising candidate for further development as an active pharmaceutical ingredient (API). The structural features of this molecule allow for selective binding to target proteins, which is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of 3-Tert-butyl-1-(2-ethynylphenyl)urea involves multi-step organic reactions, including condensation and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the introduction of the ethynylphenyl moiety into the molecular framework, enhancing both synthetic efficiency and product quality.

One of the key advantages of 3-Tert-butyl-1-(2-ethynylphenyl)urea is its potential for structural diversity, allowing chemists to modify its core structure while retaining its biological activity. This flexibility is particularly valuable in drug discovery pipelines, where optimizing lead compounds for better pharmacokinetic properties is essential. Researchers are exploring derivatives of this compound to improve solubility, bioavailability, and metabolic stability, ensuring that they can be effectively translated into clinical use.

The role of computational chemistry in understanding the behavior of 3-Tert-butyl-1-(2-ethynylphenyl)urea cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, identifying potential drug-target interactions, and optimizing molecular structures. These computational approaches complement experimental studies, providing a comprehensive understanding of the compound's mechanism of action.

Current research trends suggest that urea derivatives continue to be a rich area for innovation in medicinal chemistry. The unique combination of structural features in 3-Tert-butyl-1-(2-ethynylphenyl)urea, such as the tert-butyl group and ethynylphenyl moiety, positions it as a versatile scaffold for developing novel therapeutics. As scientific knowledge advances, it is expected that compounds like this will play an increasingly important role in addressing unmet medical needs.

The development pipeline for 3-Tert-butyl-1-(2-ethynylphenyl)urea includes preclinical studies aimed at evaluating its safety profile and pharmacological efficacy. These studies are critical for determining whether this compound can progress to human clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion, 3-Tert-butyl-1-(2-ethynylphenyl)urea (CAS No. 2138177-14-5) represents a significant advancement in medicinal chemistry due to its unique structural composition and potential biological activities. The integration of cutting-edge synthetic methods and computational tools continues to drive innovation in this field, paving the way for new treatments that address complex diseases effectively.